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Part 1: Emergency Action & Immediate Safety
(The "Crash Card")

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 1,1,2,2,3-Pentachloropropane
CAS No.: 16714-68-4
Cat. No.: B100383

Get Quote

Use this section for immediate reference in the event of a spill or exposure.
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Scenario Immediate Action Protocol

1. Evacuate the immediate 10 ft radius. 2.
Ventilate: Open fume hood sashes to max safe
height; open windows if applicable.[1] 3. PPE:
Double nitrile gloves (0.11 mm min) or Viton®

Small Spill (< 50 mL) gloves; safety goggles; lab coat.[1] 4. Absorb:
Use vermiculite or sand.[1][2] DO NOT use
paper towels (combustible).[1] 5. Collect: Sweep
into a wide-mouth jar labeled "Hazardous Waste
- Debris".[1]

1. Evacuate the laboratory immediately. 2.
Secure: Close doors and post "DO NOT
ENTER" signage.[1] 3. Notify: Call
EHS/Security. Do not attempt cleanup without
SCBA (Self-Contained Breathing Apparatus)

Large Spill (> 50 mL)

due to respiratory toxicity.[1]

Wash immediately with soap and water for 15
minutes.[1][3] Remove contaminated clothing.[1]
[2][4][5][6][7] Isolate clothing in a bag as

hazardous waste.[1]

Skin Contact

Class B Extinguisher (COz or Dry Chemical).[1]
[3]1[4] WARNING: Combustion produces
Hydrogen Chloride (HCI) and Phosgene gas.[1]

Fire

Evacuate upwind.

Part 2: Chemical Profile & Hazard Identification

Understanding the specific physicochemical properties of 1,1,2,2,3-Pentachloropropane (CAS
15104-61-7) is critical for selecting the correct waste stream.[1][3]

Physicochemical Data Table
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Property Value Operational Implication

Combustible Liquid (Class
[1IA). While not highly

Flash Point 72.3°C (162°F) flammable like acetone, it will
burn.[1][3] Keep away from
heat sources.

Heavy Liquid. It will sink in

water.[1][3] Do not attempt to
Density ~1.667 g/cm3 dilute/flush down drains; it will

settle in P-traps and corrode

plumbing.[1]

Bioaccumulative. Strict

Solubility Negligible in water prohibition on drain disposal.

[1]3]

Incompatible with Strong

Bases & Oxidizers. Contact
Reactivity Stable with strong bases (NaOH) can

induce dehydrohalogenation,

releasing toxic vapors.[1][3]

The "Why" Behind the Protocol

Unlike standard organic solvents, 1,1,2,2,3-pentachloropropane is a highly chlorinated
alkane.[1]

o Toxicity: It is classified as acutely toxic (Oral) and a respiratory irritant.[1]

o Destruction Method: It cannot be simply used as fuel in cement kilns (common for non-
halogenated solvents) without scrubbing, as burning generates significant hydrochloric acid
(HCI).[1] Therefore, it must be segregated into the "Halogenated" waste stream to ensure it
is routed to a specialized high-temperature incinerator with acid gas scrubbing.[1]

Part 3: Disposal Workflow & Segregation
Core Directive: The "Halogenated" Rule
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In almost all institutional settings, 1,1,2,2,3-Pentachloropropane must be managed as
Halogenated Solvent Waste.[1]

» RCRA Status: While not explicitly P-listed, it exhibits toxicity characteristics and is a
halogenated organic.[1]

e Segregation Rule: Never mix with "Non-Halogenated" waste (e.g., Acetone, Ethanol).[1]
Mixing these increases disposal costs by ~300% and complicates the incineration process.

Step-by-Step Disposal Protocol
1. Container Selection

» Material: High-Density Polyethylene (HDPE) or Glass (Amber).[1]

e Avoid: Metal cans (unless lined), as potential HCI formation from hydrolysis can corrode the
metal over time.[1]

o Cap: Vented caps are recommended if the waste is mixed with other reagents that might off-
gas, but standard screw caps are acceptable for pure solvent.[1]

2. Labeling Requirements Every container must be labeled before the first drop of waste is
added.[8]

Primary ldentifier: "HAZARDOUS WASTE"

o Contents: "1,1,2,2,3-Pentachloropropane” (Do not use abbreviations).[1][6]
o Hazard Checkbox: [x] Toxic, [x] Combustible, [x] Halogenated.[1]

3. Satellite Accumulation Area (SAA)

» Store the container in a secondary containment tray (polypropylene) inside a fume hood or a
vented safety cabinet.

« Limit: Do not exceed 55 gallons (or 1 quart for acutely hazardous waste, though this specific
chemical usually falls under the 55-gallon general limit).[1]
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Part 4: Visualized Workflows
Figure 1: Waste Segregation Decision Tree

This logic gate ensures the chemical ends up in the correct destruction stream.

Waste Generation:

1,1,2,2,3-Pentachloropropane

Is it mixed with other chemicals?

Yes

Are the other chemicals
Acids or Oxidizers?

No (Pure)

Yes \No (Solvents only)

Stream B: High Hazard/Reactive Waste Stream A: Halogenated Solvent Waste

(Requires Special Handling) (Standard)

Click to download full resolution via product page

Caption: Figure 1. Segregation logic to prevent incompatibility reactions and ensure regulatory
compliance.

Figure 2: Spill Response & Disposal Workflow

Operational steps from spill to final disposal.

Label: 'Debris Contaminated
with Pentachloropropane’

Small Spill: Seal in Hazardous
Absorb with Vermiculite Waste Bag/Jar

Spill Detected

Assess Volume
(<50mL vs >50mL)

Professional Cleanup

—
' 2 Request EHS Pickup

Large Spill: _
Evacuate & Call EHS
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Caption: Figure 2. Operational workflow for managing spills and solid waste debris.

Part 5: Professional Destruction (The End Game)

Once the waste leaves your laboratory, it is transferred to a TSDF (Treatment, Storage, and
Disposal Facility).[1] It is critical to understand this downstream process to justify the upstream
segregation.[1]

o Transport: The waste is transported under DOT regulations, likely classified as UN 2810,
Toxic, liquids, organic, n.o.s. (1,1,2,2,3-Pentachloropropane).[1]

« Incineration: The liquid is injected into a rotary kiln incinerator operating at >1000°C.

e Scrubbing: Because the molecule contains five chlorine atoms, combustion releases
massive amounts of HCI.[1] The incinerator exhaust passes through a caustic scrubber
(sodium hydroxide spray) to neutralize the acid gas before release.

o Note: If you incorrectly place this in "Non-Halogenated" waste, it may be sent to a fuel-
blending facility (e.g., cement kiln) that lacks these scrubbers, leading to illegal emissions
and potential fines for your organization.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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¢ 5. spectrumchemical.com [spectrumchemical.com]

e 6. synquestprodstorage.blob.core.windows.net [synquestprodstorage.blob.core.windows.net]
e 7. echemi.com [echemi.com]

¢ 8. braun.matse.illinois.edu [braun.matse.illinois.edu]

¢ To cite this document: BenchChem. [Part 1: Emergency Action & Immediate Safety (The
"Crash Card")]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b100383/docs#part-1-emergency-action-immediate-
safety-the-crash-card]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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